Cas no 489409-86-1 (2-Bromo-5-nitro-1,1'-biphenyl)

• Product Name: 2-Bromo-5-nitro-1,1'-biphenyl
• CAS No: 489409-86-1
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• MDL: MFCD15474837
• CID: 2675076
• PubChem ID: 44157275
• Update Time: 2025-04-21

2-Bromo-5-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitro-1,1'-biphenyl
• 2-phenyl-4-nitrobromobenzene
• 1-bromo-4-nitro-2-phenylbenzene
• 2-BROMO-5-NITRO-BIPHENYL
• 1,1'-Biphenyl, 2-bromo-5-nitro-
• 2-bromo-5-nitrobiphenyl
• 1616AJ
• 4-Hydroxymethyl-indan-1-one 1,2-ethanediol ketal
• USXRNPQXEPBNDM-UHFFFAOYSA-N
• SCHEMBL5935201
• CS-0452916
• F13396
• 489409-86-1

• MDL： MFCD15474837
• Inchi： 1S/C12H8BrNO2/c13-12-7-6-10(14(15)16)8-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： USXRNPQXEPBNDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.97384 g/mol
• Monoisotopic Mass: 276.97384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8
• Molecular Weight: 278.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls